(Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one

• IUPAC Name: (Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one
• InChI: InChI=1S/C16H12Cl3NO3S/c1-10(21)16(9-20-14-7-12(18)6-13(19)8-14)24(22,23)15-4-2-11(17)3-5-15/h2-9,20H,1H3/b16-9-
• InChI Key: ISEJVMYUSNOGGC-SXGWCWSVSA-N
• Canonical SMILES: CC(=O)C(=CNC1=CC(=CC(=C1)Cl)Cl)S(=O)(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: CC(=O)/C(=C/NC1=CC(=CC(=C1)Cl)Cl)/S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C16H12Cl3NO3S
• Molecular Weight: 404.7 g/mol

Description

(Z)-3-(4-chlorophenyl)sulfonyl-4-(3,5-dichloroanilino)but-3-en-2-one, commonly referred to as 3CSD, is a synthetic organic compound with a wide range of applications in scientific research. It is a versatile compound that can be used as a reagent, a catalyst, or an inhibitor in various experiments and reactions. It is also used as a substrate in enzymatic reactions and as a ligand in protein-ligand interactions. 3CSD has been extensively studied for its potential use in drug discovery and development, as well as for its biochemical and physiological effects.

Scientific Research Applications

1. Catalytic Applications

The compound under discussion shares structural similarity with various sulfonyl and chlorophenyl-based compounds that have been explored for their catalytic properties. For instance, Brønsted acidic ionic liquids, which have a structural resemblance, have been used as solvent/catalysts in Fischer esterification and other organic reactions, demonstrating the potential utility of similar structures in catalysis (Cole et al., 2002).

2. Antiviral Activity

Compounds like 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides, which are structurally related, have been synthesized and shown to possess antiviral activity against tobacco mosaic virus (Chen et al., 2010). This suggests that similar compounds could have potential applications in antiviral research.

3. Photocatalysis

Sulfonyl and chlorophenyl groups have been incorporated into various photocatalysts. For example, sulfonated hollow microporous organic polymers have shown excellent photocatalytic activity under visible light irradiation, hinting at the possibility of similar applications for the compound (Park et al., 2015).

4. Synthesis of Novel Compounds

Such compounds have been involved in the synthesis of new chemical entities. The synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes demonstrates the utility of chlorophenyl and sulfonyl groups in the creation of novel compounds, which could extend to the compound (Watanabe et al., 2010).

5. Environmental Applications

Research on compounds like nano-zirconia-supported sulfonic acid for multicomponent reactions shows the potential environmental applications of similar sulfonyl and chlorophenyl-based compounds in wastewater purification and other environmental remediation processes (Amoozadeh et al., 2016).